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Compound of Interest

Compound Name: Pifoxime

Cat. No.: B1617976 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical reagents is paramount. This document

provides essential, step-by-step guidance for the proper disposal of Pifoxime, a compound

recognized for its acute oral toxicity and significant environmental hazards.

Adherence to these procedures is critical not only for laboratory safety but also for maintaining

regulatory compliance and protecting aquatic ecosystems. Pifoxime is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[1] Therefore, improper

disposal can have severe consequences.

Hazard Profile of Pifoxime
To underscore the importance of correct disposal, the key hazards associated with Pifoxime
are summarized below.
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Hazard Classification Description Precautionary Statement

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[1]

P273: Avoid release to the

environment.[1]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]
P391: Collect spillage.[1]

Step-by-Step Disposal Protocol for Pifoxime
This protocol outlines the approved procedure for disposing of Pifoxime waste in a laboratory

setting. This includes pure Pifoxime, contaminated labware (e.g., pipette tips, vials), and

solutions containing Pifoxime.

Under no circumstances should Pifoxime or its containers be disposed of down the drain or in

regular trash.[2][3] Due to its high aquatic toxicity, release into the sanitary sewer system can

harm aquatic organisms and disrupt wastewater treatment processes.[4]

Personal Protective Equipment (PPE)
Before handling Pifoxime waste, ensure you are wearing appropriate PPE:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Segregation and Collection of Waste
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Solid Waste:

Collect all solid Pifoxime waste, including residual powder, contaminated gloves, weigh

boats, and pipette tips, in a dedicated, leak-proof hazardous waste container.[5][6]

The container must be made of a material compatible with Pifoxime. A high-density

polyethylene (HDPE) container with a screw-top lid is recommended.

Liquid Waste:

Collect all solutions containing Pifoxime in a separate, clearly labeled, and leak-proof

hazardous waste container.

Do not mix Pifoxime waste with other chemical waste streams unless compatibility has

been verified to avoid potentially hazardous reactions.[1]

Labeling of Waste Containers
Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Pifoxime"

The specific hazards: "Acutely Toxic," "Toxic to Aquatic Life"

The accumulation start date (the date the first piece of waste is placed in the container)

The name of the principal investigator and the laboratory location

Temporary Storage in a Satellite Accumulation Area
(SAA)

Store the sealed and labeled Pifoxime waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[1][2]

The SAA should be at or near the point of generation and under the control of the laboratory

personnel.
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Ensure the container is kept closed at all times, except when adding waste.[1][5]

Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EH&S) department or a certified

hazardous waste disposal company to arrange for the pickup and final disposal of the

Pifoxime waste.[4]

Follow all institutional procedures for requesting a waste pickup.

Final disposal will be conducted at an approved waste disposal plant, likely through high-

temperature incineration or in a secure hazardous waste landfill.[1][7]

Disposal Workflow
The following diagram illustrates the logical flow of the Pifoxime disposal procedure.
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By adhering to these procedures, you contribute to a safer laboratory environment and the

preservation of our ecosystem. Always consult your institution's specific chemical hygiene plan

and waste disposal guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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